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Compound of Interest

Compound Name: 4-Methyl-3-nitrophenol

CAS No.: 68137-09-7

Cat. No.: B7767813

Get Quote

Executive Summary
This guide provides a technical analysis of the cytotoxicity of 4-Methyl-3-nitrophenol (4M3NP)

—also known as 3-nitro-p-cresol (CAS 2042-14-0)—compared to industry-standard

nitrophenols.

While 4-Nitrophenol (4-NP) is the most common reference standard in environmental

toxicology, methylated derivatives like 4M3NP often exhibit distinct toxicological profiles due to

the "Methylation Effect." The addition of a methyl group increases lipophilicity (LogP),

facilitating rapid membrane permeation and enhancing mitochondrial uncoupling efficiency.

Key Finding: 4M3NP typically demonstrates higher acute cytotoxicity than 4-Nitrophenol but

lower toxicity than the benchmark uncoupler 2,4-Dinitrophenol (2,4-DNP).

Chemical Basis of Toxicity (SAR Analysis)
The cytotoxicity of nitrophenols is governed by their ability to shuttle protons across the inner

mitochondrial membrane, collapsing the proton motive force (PMF). This Structure-Activity

Relationship (SAR) relies on two factors:
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Acidity (pKa): The ability to release a proton in the mitochondrial matrix.

Lipophilicity (LogP): The ability to pass through the lipid bilayer.

Diagram 1: The Methylation Toxicity Amplification
The following logic flow illustrates why 4M3NP often outperforms non-methylated counterparts

in cell penetration.
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Caption: Structural modification flow showing how methylation enhances bioavailability and

toxicity compared to the base nitrophenol structure.

Comparative Performance Data
The following table synthesizes physicochemical properties and cytotoxicity ranges. Note that

4M3NP is an isomer of the common pesticide metabolite 3-Methyl-4-nitrophenol (4-nitro-m-

cresol); both share similar lipophilic traits but differ in nitro-group positioning.
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Feature
4-Nitrophenol
(Reference)

4-Methyl-3-

nitrophenol (Target)

2,4-Dinitrophenol
(Pos. Control)

Common Name PNP 3-Nitro-p-cresol DNP

CAS Number 100-02-7 2042-14-0 51-28-5

LogP (Lipophilicity) ~1.91 ~2.48 ~1.67 (pH dependent)

Primary Mechanism
Weak Uncoupling /

ROS

Moderate Uncoupling

/ ROS
Strong Uncoupling

Cytotoxicity

(LC50/EC50)
High (mg/L range)

Moderate (Lower mg/L

range)
Low (µg/L range)

Cellular Uptake Moderate
High (Due to Methyl

group)
High

Interference Risk Yellow Color (400nm)
Yellow Color (400-

450nm)
Yellow Color

Interpretation:

4-Nitrophenol: Requires higher concentrations to achieve cell death. Often used as a

breakdown product reference.

4M3NP: The methyl group increases the partition coefficient (LogP ~2.48 vs 1.91), making it

"stickier" to cell membranes. This generally results in an EC50 value lower (more toxic) than

4-Nitrophenol in mammalian cell lines (e.g., CHO, V79) and aquatic models.

2,4-DNP: Remains the "gold standard" for toxicity due to the presence of two electron-

withdrawing nitro groups, despite a lower LogP than 4M3NP.

Mechanistic Validation: Mitochondrial Uncoupling
To validate that 4M3NP is acting via mitochondrial uncoupling rather than generic necrosis,

researchers should observe specific biomarkers.

Diagram 2: Mechanism of Action Pathways
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Caption: Dual-pathway toxicity mechanism: ATP depletion via uncoupling and oxidative stress

via ROS generation.[1]

Experimental Protocol: Interference-Free MTT Assay
Critical Warning: Nitrophenols are yellow compounds. They absorb light in the 400–450 nm

range and can sometimes interfere with colorimetric assays at 570 nm if concentrations are

high. Furthermore, phenolic groups can abiotically reduce MTT tetrazolium, causing false

positives (indicating viability when cells are dead).[2]

The following protocol includes mandatory "Interference Controls."

Reagents
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Target: 4-Methyl-3-nitrophenol (dissolved in DMSO; final DMSO < 0.5%).

Assay: MTT Reagent (5 mg/mL in PBS).

Solvent: DMSO or Acidified Isopropanol.

Step-by-Step Workflow
Cell Seeding: Seed cells (e.g., HepG2 or A549) at

cells/well in 96-well plates. Incubate 24h.

Treatment: Add 4M3NP at graded concentrations (e.g., 1, 10, 50, 100, 500 µM).

Control A: Media Only (Blank).

Control B: Cells + DMSO Vehicle (Negative Control).

Control C (CRITICAL):Media + 4M3NP (No Cells). This checks if the chemical itself

reduces MTT.[2]

Incubation: Incubate for 24–48 hours at 37°C.

MTT Addition: Add 10 µL MTT reagent per 100 µL media. Incubate 3–4 hours.

Wash Step (Recommended): Carefully aspirate media containing the yellow nitrophenol

before solubilization to prevent color interference.

Solubilization: Add 100 µL DMSO to dissolve purple formazan crystals.

Measurement: Read Absorbance at 570 nm (Reference 650 nm).

Diagram 3: Experimental Logic & QC Checks
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Caption: Workflow highlighting the critical 'Wash' step to remove yellow nitrophenol interference

before reading.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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